Cas no 497859-91-3 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester)

• Product Name: Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
• CAS No: 497859-91-3
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1551207
• PubChem ID: 11275453
• Update Time: 2025-04-21

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
• SCHEMBL12162469
• 497859-91-3
• 3-(Methoxycarbonyl)-5-methylhex-3-enoic acid

• Inchi： 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
• InChI Key： BRAKMOPCZLSOQI-QPJJXVBHSA-N
• SMILES： O(C)C(/C(/CC(=O)O)=C/C(C)C)=O

Computed Properties

• Exact Mass: 185.08139
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43